Cas no 51762-76-6 (1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]-)
51762-76-6 structure
Product Name:1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]-
CAS No:51762-76-6
MF:C15H10N2S
MW:250.318301677704
CID:361485
PubChem ID:10848299
Update Time:2025-04-19
1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]-
- 2-(4-methylphenyl)sulfanylbenzene-1,4-dicarbonitrile
- 51762-76-6
- SCHEMBL11633113
- DTXSID90445789
-
- Inchi: 1S/C15H10N2S/c1-11-2-6-14(7-3-11)18-15-8-12(9-16)4-5-13(15)10-17/h2-8H,1H3
- InChI Key: WJSPKEWAOJHDIN-UHFFFAOYSA-N
- SMILES: S(C1C=C(C#N)C=CC=1C#N)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 250.0566
- Monoisotopic Mass: 250.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- PSA: 47.58
1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
51762-76-6 (1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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